Cas no 675602-97-8 (4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 675602-97-8
• MF: C₉H₆BrN₃O₂S
• MW: 300.13183927536
• CID: 1724282
• PubChem ID: 2757085
• Update Time: 2025-07-27

4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine
• 4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine
• CTK7E1736
• AG-A-66957
• KB-238145
• 4-(4-bromo-3-nitrophenyl)thiazol-2-ylamine
• DTXSID00373726
• 675602-97-8
• 4-(4-Bromo-3-nitrophenyl)thiazol-2-amine

• MDL： MFCD01537999
• Inchi： 1S/C9H6BrN3O2S/c10-6-2-1-5(3-8(6)13(14)15)7-4-16-9(11)12-7/h1-4H,(H2,11,12)
• InChI Key： AELIUOOJSQZFQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C1=CSC(N)=N1

Computed Properties

• Exact Mass: 298.93600
• Monoisotopic Mass: 298.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 451.2±35.0 °C at 760 mmHg
• Flash Point: 226.6±25.9 °C
• PSA: 112.97000
• LogP: 4.16740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)